4-(acetylamino)-N-1,3-benzothiazol-2-ylbenzamide

• IUPAC Name: 4-acetamido-N-(1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C16H13N3O2S/c1-10(20)17-12-8-6-11(7-9-12)15(21)19-16-18-13-4-2-3-5-14(13)22-16/h2-9H,1H3,(H,17,20)(H,18,19,21)
• InChI Key: MNYNQNUKRJNJFQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)C(=O)NC2=NC3=CC=CC=C3S2
• Molecular Formula: C16H13N3O2S
• Molecular Weight: 311.4 g/mol

Description

4-(acetylamino)-N-1,3-benzothiazol-2-ylbenzamide is a compound related to the 2-(4-aminophenyl)benzothiazoles, which have demonstrated potent and selective antitumor activity against various cancer cell lines. These compounds' mechanisms of action are still being researched, but metabolism plays a central role in their effectiveness (Chua et al., 1999).

Synthesis Analysis

The synthesis of benzothiazole derivatives, including compounds like 4-(acetylamino)-N-1,3-benzothiazol-2-ylbenzamide, often involves acetylation and other chemical transformations. For instance, the N-acyl derivatives of arylamines, a related group, have been synthesized to study their metabolic transformations (Chua et al., 1999).

Molecular Structure Analysis

Molecular structure analysis, such as X-ray crystallography and NMR spectroscopy, is crucial in determining the configuration and conformation of benzothiazole derivatives. These techniques help in understanding the compound's interaction with biological targets (Al-Hourani et al., 2016).

Chemical Reactions and Properties

Benzothiazole compounds undergo various chemical reactions, including N-acetylation and oxidation. These reactions significantly influence their biological activity and metabolism (Chua et al., 1999). Hydrolysis and photolysis studies of related compounds provide insights into their reactivity and stability (Wang et al., 2009).

Physical Properties Analysis

Physical properties like solubility, melting point, and crystal structure are determined through various analytical methods. These properties are essential for understanding the compound's behavior in different environments and its suitability for pharmaceutical formulations (Al-Hourani et al., 2016).

Chemical Properties Analysis

The chemical properties, including reactivity, stability, and interactions with biological molecules, are key to understanding the compound's potential as a therapeutic agent. Studies on the interaction of benzothiazole derivatives with DNA, for example, provide insights into their mechanism of action and potential side effects (Karthikeyan et al., 2018).

Mechanism of Action

If the compound is a drug or has some biological activity, the mechanism of action would be studied. This involves understanding how the compound interacts with biological systems and produces its effects.

Safety and Hazards

The safety and hazards associated with the compound would be examined. This can include studying the compound’s toxicity, potential for causing an allergic reaction, and environmental impact.